Cas no 178243-07-7 (2H-Thiopyran-4-acetamide,tetrahydro-)

2H-Thiopyran-4-acetamide,tetrahydro- structure
178243-07-7 structure
Product Name:2H-Thiopyran-4-acetamide,tetrahydro-
CAS No:178243-07-7
MF:C7H13NOS
MW:159.249220609665
CID:112838
PubChem ID:53423395
Update Time:2025-04-18

2H-Thiopyran-4-acetamide,tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 2H-Thiopyran-4-acetamide,tetrahydro-
    • 2-(thian-4-yl)acetamide
    • 2-(TETRAHYDRO-2H-THIOPYRAN-4-YL)ACETAMIDE
    • AKOS006308886
    • 178243-07-7
    • SCHEMBL2913303
    • 2-(Tetrahydro-2H-thiopyran-4-yl)acetamide, AldrichCPR
    • DTXSID10698316
    • 2H-Thiopyran-4-acetamide, tetrahydro-
    • Inchi: 1S/C7H13NOS/c8-7(9)5-6-1-3-10-4-2-6/h6H,1-5H2,(H2,8,9)
    • InChI Key: BYWSOKLYWPJKAV-UHFFFAOYSA-N
    • SMILES: S1CCC(CC(N)=O)CC1

Computed Properties

  • Exact Mass: 159.07189
  • Monoisotopic Mass: 159.072
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 0.5
  • Topological Polar Surface Area: 68.4A^2

Experimental Properties

  • PSA: 43.09

2H-Thiopyran-4-acetamide,tetrahydro- Security Information

  • Hazard Category Code: 22-36
  • Safety Instruction: 26
  • Hazardous Material Identification: Xn
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